9H-fluoren-9-ylmethyl N-decyl-N-(2-hydroxyethyl)carbamate
Cat. No. B123364
M. Wt: 423.6 g/mol
InChI Key: IJILTKKYTDZGGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07728104B2
Procedure details
To a solution of oxalyl chloride (12.24 mL) and methylene chloride (50 mL) at −35 to −45° C. was added DMSO (14.75 g) in methylene chloride (25 mL) over 20 minutes. The reaction mixture was stirred for 10 minutes at −35 to −45° C. A solution of N-Fmoc-2-(n-decylamino)ethanol (20.0 g) in methylene chloride (70 mL) was added over 25 minutes and then stirred 40 minutes at −35 to −45° C. Triethylamine (21.49 g) was then added and the mixture stirred for 30 minutes at −10 to −20° C. The reaction mixture was quenched with water (120 mL) followed by concentrated sulfuric acid (20.0 g) while maintaining the internal temperature at 0-5° C. The organic layer was isolated and washed with 2% sulfuric acid (100 mL) followed by water (2×100 mL). The organic solution was distilled under vacuum at 60° C. to about 100 mL. Heptane (100 mL) was added, the temperature of the oil bath raised to 80° C. and the distillation was continued until the residual volume was 100 mL. More heptane (100 mL) was added and the distillation repeated to a volume of 100 mL. The heating bath was replaced with a cold water bath at 15° C. The bath was cooled slowly to 5° C. over 20 minutes to start the precipitation of the product. The slurry was then cooled to −5 to −10° C. and the slurry was stirred for 2 hours. The solid was then collected on a Buchner funnel and washed with cold (−5° C.) heptane (2×15 mL). The wet solid was dried in vacuo to yield the title aldehyde.
Identifiers
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REACTION_CXSMILES
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C(Cl)(=O)C(Cl)=O.CS(C)=O.[C:11]([N:28]([CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH2:37][CH2:38][CH2:39][CH2:40][CH3:41])[CH2:29][CH2:30][OH:31])([O:13][CH2:14][CH:15]1[C:27]2[C:22](=[CH:23][CH:24]=[CH:25][CH:26]=2)[C:21]2[C:16]1=[CH:17][CH:18]=[CH:19][CH:20]=2)=[O:12].C(N(CC)CC)C>C(Cl)Cl>[C:11]([N:28]([CH2:29][CH:30]=[O:31])[CH2:32][CH2:33][CH2:34][CH2:35][CH2:36][CH2:37][CH2:38][CH2:39][CH2:40][CH3:41])([O:13][CH2:14][CH:15]1[C:27]2[C:22](=[CH:23][CH:24]=[CH:25][CH:26]=2)[C:21]2[C:16]1=[CH:17][CH:18]=[CH:19][CH:20]=2)=[O:12]
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Inputs
Step One
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Name
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Quantity
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12.24 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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14.75 g
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Type
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reactant
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Smiles
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CS(=O)C
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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C(=O)(OCC1C2=CC=CC=C2C2=CC=CC=C12)N(CCO)CCCCCCCCCC
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Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Three
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Name
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Quantity
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21.49 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-40 (± 5) °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 10 minutes at −35 to −45° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred 40 minutes at −35 to −45° C
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Duration
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40 min
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STIRRING
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Type
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STIRRING
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Details
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the mixture stirred for 30 minutes at −10 to −20° C
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction mixture was quenched with water (120 mL)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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while maintaining the internal temperature at 0-5° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was isolated
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WASH
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Type
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WASH
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Details
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washed with 2% sulfuric acid (100 mL)
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DISTILLATION
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Type
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DISTILLATION
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Details
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The organic solution was distilled under vacuum at 60° C. to about 100 mL
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ADDITION
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Type
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ADDITION
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Details
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Heptane (100 mL) was added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the temperature of the oil bath raised to 80° C.
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DISTILLATION
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Type
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DISTILLATION
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Details
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the distillation
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ADDITION
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Type
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ADDITION
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Details
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More heptane (100 mL) was added
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DISTILLATION
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Type
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DISTILLATION
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Details
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the distillation
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CUSTOM
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Type
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CUSTOM
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|
Details
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The heating bath was replaced with a cold water bath at 15° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The bath was cooled slowly to 5° C. over 20 minutes
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Duration
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20 min
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CUSTOM
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Type
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CUSTOM
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Details
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the precipitation of the product
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The slurry was then cooled to −5 to −10° C.
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STIRRING
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Type
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STIRRING
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|
Details
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the slurry was stirred for 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solid was then collected on a Buchner funnel
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WASH
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Type
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WASH
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|
Details
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washed with cold (−5° C.) heptane (2×15 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The wet solid was dried in vacuo
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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product
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Smiles
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C(=O)(OCC1C2=CC=CC=C2C2=CC=CC=C12)N(CCCCCCCCCC)CC=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
